N-(4-{[(4,6-dimethyl-2-pyrimidinyl)amino]sulfonyl}phenyl)-2-propoxybenzamide

• Molecular Formula: C22H24N4O4S
• Molecular Weight: 440.5 g/mol
• IUPAC Name: N-[4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl]-2-propoxybenzamide
• InChI: InChI=1S/C22H24N4O4S/c1-4-13-30-20-8-6-5-7-19(20)21(27)25-17-9-11-18(12-10-17)31(28,29)26-22-23-15(2)14-16(3)24-22/h5-12,14H,4,13H2,1-3H3,(H,25,27)(H,23,24,26)
• InChI Key: GTXNMUBJYPKRSJ-UHFFFAOYSA-N
• SMILES: CCCOC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)S(=O)(=O)NC3=NC(=CC(=N3)C)C

Description

N-(4-{[(4,6-dimethyl-2-pyrimidinyl)amino]sulfonyl}phenyl)-2-propoxybenzamide is a chemical compound that has gained significant attention in the field of scientific research. This compound is commonly referred to as DPA-714 and is used in various studies related to neuroscience, cancer, and inflammation.

Mechanism of Action

The mechanism of action of DPA-714 involves binding to the TSPO, which is located on the outer mitochondrial membrane. The binding of DPA-714 to TSPO results in the inhibition of the production of reactive oxygen species (ROS) and the activation of anti-inflammatory pathways. This leads to a reduction in neuroinflammation and neurodegeneration.
Biochemical and Physiological Effects:
DPA-714 has been shown to have several biochemical and physiological effects. It has been shown to reduce neuroinflammation and neurodegeneration in various animal models of neurological disorders. It has also been shown to inhibit the growth of cancer cells and induce apoptosis. DPA-714 has been shown to have a protective effect on the brain and has been suggested as a potential therapeutic agent for various neurological disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using DPA-714 in lab experiments is its selectivity for TSPO. This allows for the specific targeting of activated microglia and astrocytes in the brain. However, one of the limitations of using DPA-714 is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the use of DPA-714 in scientific research. One direction is the development of more water-soluble analogs of DPA-714, which would make it easier to administer in vivo. Another direction is the investigation of the potential therapeutic effects of DPA-714 in various neurological disorders. DPA-714 has also been suggested as a potential imaging agent for the early detection of neuroinflammation in various neurological disorders.

Synthesis Methods

The synthesis of DPA-714 involves several steps. The first step is the preparation of 4-amino-2,6-dimethylpyrimidine, which is then reacted with 4-chlorobenzenesulfonyl chloride to form 4-{[(4,6-dimethyl-2-pyrimidinyl)amino]sulfonyl}aniline. This intermediate is then reacted with 2-propoxybenzoyl chloride to form the final product, N-(4-{[(4,6-dimethyl-2-pyrimidinyl)amino]sulfonyl}phenyl)-2-propoxybenzamide.

Scientific Research Applications

DPA-714 has been extensively used in scientific research related to neuroinflammation and neurodegeneration. It is a selective ligand for the translocator protein (TSPO), which is overexpressed in activated microglia and astrocytes in the brain. TSPO is a biomarker of neuroinflammation and is implicated in various neurological disorders such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis. DPA-714 has also been used in cancer research as it has been shown to inhibit the growth of cancer cells.